Cas no 1256812-94-8 (5-chloro-2-methoxypyridine-3-carbonitrile)

• Product Name: 5-chloro-2-methoxypyridine-3-carbonitrile
• CAS No: 1256812-94-8
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD17214212
• CID: 1218447
• PubChem ID: 53395587
• Update Time: 2025-06-08

5-chloro-2-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxypyridine-3-carbonitrile
• PS-5618
• CS-0377320
• D79770
• AKOS024054546
• SCHEMBL25117929
• 5-Chloro-2-methoxynicotinonitrile
• 3-Pyridinecarbonitrile, 5-chloro-2-methoxy-
• 1256812-94-8
• DTXSID30694178
• MFCD17214212
• 5-Chloro-2-methoxypyridine-3-carbonitrile, 5-Chloro-3-cyano-2-methoxypyridine
• SB52631

• MDL： MFCD17214212
• Inchi： 1S/C7H5ClN2O/c1-11-7-5(3-9)2-6(8)4-10-7/h2,4H,1H3
• InChI Key： RCRPIZDGOGUMSB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#N)=C1)OC

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9Ų

Additional information on 5-chloro-2-methoxypyridine-3-carbonitrile

Recent Advances in the Study of 5-Chloro-2-methoxypyridine-3-carbonitrile (CAS: 1256812-94-8)

5-Chloro-2-methoxypyridine-3-carbonitrile (CAS: 1256812-94-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for diverse functionalization. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

In the context of synthetic chemistry, 5-chloro-2-methoxypyridine-3-carbonitrile has been utilized as a building block for the construction of heterocyclic compounds with potential pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role in the synthesis of pyridine-based inhibitors targeting protein kinases, which are implicated in various cancers. The compound's chloro and cyano groups provide reactive sites for further modifications, enabling the creation of libraries of derivatives for high-throughput screening.

Recent pharmacological investigations have explored the antimicrobial and anti-inflammatory properties of derivatives derived from 5-chloro-2-methoxypyridine-3-carbonitrile. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest potential applications in addressing antibiotic resistance, a pressing global health challenge.

From an industrial perspective, the scalability of 5-chloro-2-methoxypyridine-3-carbonitrile synthesis has been a focus of recent research. A team at the University of Manchester (2023) developed a cost-effective, one-pot synthesis method that improves yield and reduces waste, making it more attractive for large-scale production. This advancement could facilitate the broader adoption of this intermediate in drug discovery programs.

In conclusion, 5-chloro-2-methoxypyridine-3-carbonitrile (CAS: 1256812-94-8) continues to be a valuable compound in chemical biology and medicinal chemistry research. Its versatility as a synthetic intermediate and the promising biological activities of its derivatives underscore its importance in the development of new therapeutic agents. Future research directions may include further exploration of its structure-activity relationships and optimization of synthetic routes for industrial applications.